Cas no 1805589-81-4 (2,5-Bis(trifluoromethyl)-3-ethylbenzoic acid)

• Product Name: 2,5-Bis(trifluoromethyl)-3-ethylbenzoic acid
• CAS No: 1805589-81-4
• MF: C₁₁H₈F₆O₂
• MW: 286.170444488525
• CID: 5038773
• Update Time: 2023-08-25

2,5-Bis(trifluoromethyl)-3-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-ethylbenzoic acid

• Inchi： 1S/C11H8F6O2/c1-2-5-3-6(10(12,13)14)4-7(9(18)19)8(5)11(15,16)17/h3-4H,2H2,1H3,(H,18,19)
• InChI Key： IWLAOQTYFAXMJV-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC(C(F)(F)F)=CC=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 4
• Topological Polar Surface Area: 37.3